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Compound of Interest

Compound Name: Mevociclib

Cat. No.: B609009

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of
Mevociclib (also known as SY-1365), a potent and selective CDK7 inhibitor. While Mevociclib
is classified as a non-hazardous substance under the Globally Harmonized System (GHS), its
biological activity necessitates a cautious and informed approach to its disposal to ensure
laboratory safety and environmental protection. Adherence to these guidelines will help in
building a culture of safety and responsible chemical handling.

Core Safety and Handling Information

According to the Safety Data Sheet (SDS) for Mevociclib, it is not classified as a hazardous
substance or mixture.[1] However, as with any laboratory chemical, appropriate personal
protective equipment (PPE), including gloves, lab coats, and eye protection, should be worn
during handling to avoid direct contact.[1]

The following table summarizes key safety information for Mevociclib:
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Parameter Information Reference
o Not a hazardous substance or
GHS Classification ) [1]
mixture
CAS Number 1816989-16-8 [1]
Molecular Formula C31H35CIN80O2 [1]
] Inhalation, ingestion, skin and
Primary Route of Exposure [1]

eye contact

First Aid Measures

In case of contact, flush eyes
with water, wash skin
thoroughly, and move to fresh
air if inhaled. Do not induce
vomiting if ingested. Seek

medical attention.

[1]

Storage

Keep container tightly sealed
in a cool, well-ventilated area,
away from direct sunlight and
ignition sources.
Recommended storage for the
powder is -20°C forup to 3

years.

[2]

Step-by-Step Disposal Protocol

The overriding principle for chemical disposal is to conduct all procedures in accordance with

prevailing country, federal, state, and local regulations. The following protocol provides a best-

practice framework for research-scale quantities of Mevociclib waste.

Experimental Protocol: Disposal of Mevociclib Waste

Objective: To safely dispose of residual Mevociclib powder, contaminated labware, and

prepared solutions in a manner that minimizes risk to personnel and the environment.

Materials:
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Mevociclib waste (solid or liquid)

Appropriate PPE (gloves, safety glasses, lab coat)

Sealable, compatible waste container (e.g., high-density polyethylene)

Hazardous waste labels (as required by your institution)

Inert absorbent material (e.g., vermiculite, sand) for liquid waste
Procedure:
e Segregation of Waste:

o Collect all Mevociclib-contaminated waste separately from other laboratory waste
streams. This includes:

Unused or expired solid Mevociclib.

Solutions containing Mevociclib.

Contaminated consumables (e.g., pipette tips, microfuge tubes, gloves, bench paper).

Empty vials that are not triple-rinsed.
o Containment of Solid Waste:

o Place solid Mevociclib waste and contaminated consumables into a designated, sealable
waste container.

o Ensure the container is clearly labeled with the chemical name ("Mevociclib Waste") and
any other information required by your institution's Environmental Health and Safety (EHS)
department.

o Containment of Liquid Waste:

o For small volumes of Mevociclib solutions, absorb the liquid onto an inert material like
vermiculite or sand.
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o Place the absorbed material into the designated solid waste container.

o For larger volumes, collect the liquid waste in a separate, sealed, and compatible
container. Label it clearly as "Mevociclib Liquid Waste" and include the solvent system.

o Do not pour Mevociclib solutions down the drain. While it is not classified as hazardous,
this practice should be avoided for biologically active compounds to prevent environmental
contamination.

o Decontamination of Glassware:

o Glassware that has come into contact with Mevociclib should be decontaminated. A
common procedure is to rinse the glassware three times with a suitable solvent (e.g.,
ethanol or acetone), collecting the rinsate as chemical waste.

o After triple-rinsing, the glassware can typically be washed through normal laboratory
procedures.

o Storage Pending Disposal:

o Store the sealed waste container in a designated, secure area, away from incompatible
materials, until it is collected by your institution's EHS or a licensed waste disposal
contractor.

e Arranging for Final Disposal:

o Contact your institution's EHS office to arrange for the pickup and final disposal of the
Mevociclib waste. They will ensure that the waste is disposed of in compliance with all
relevant regulations.

Mevociclib Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
Mevociclib in a laboratory setting.
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Mevociclib Disposal Decision Workflow

Start: Mevociclib Waste Generated

Assess Waste Type and Quantity

Solid Waste?

Yes

Liquid Waste?

4

Place in sealed, labeled
‘Mevociclib Waste' container.

Yes

Contaminated Glassware?

Contaminated Slassware? T

y

Absorb on inert material
(e.g., vermiculite) and place in
solid waste container.

Yes OR

Collect in a separate, labeled
liquid waste container.

y

Triple-rinse with appropriate
solvent. Collect rinsate as

liquid waste.
Store Rinsate
Wash decontaminated glassware Store waste container in a
through normal procedures. designated, secure area.

Contact Institutional EHS for
Pickup and Final Disposal.

End: Proper Disposal

Click to download full resolution via product page

Caption: A workflow for the safe disposal of Mevociclib waste.
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By following these procedures and consulting with your local safety officials, you contribute to a
safer research environment and ensure responsible stewardship of laboratory chemicals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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